Cu(ii) Schiff base complex intercalated into layered double hydroxide for selective oxidation of ethylbenzene under solvent-free conditions
RSC Advances Pub Date: 2018-05-23 DOI: 10.1039/C8RA03165G
Abstract
A new heterogeneous catalyst was prepared by intercalation of NNOO donor Cu(II) Schiff base complex derived from 2-hydroxy-1-naphthaldehyde and 4-amino benzoic acid into Zn–Al layered double hydroxide {LDH-[NAPABA–Cu(II)]}. Synthesized catalyst was characterized by Inductively coupled plasma atomic emission spectroscopy, energy dispersive X-ray analysis, scanning electron microscopy, X-ray diffraction, Transmission electron microscopy, BET surface area, Fourier transform infrared spectroscopy, thermo-gravimetric analysis, electron paramagnetic resonance spectroscopy and diffuse reflectance UV-visible spectroscopy. The catalytic performance of LDH-[NAPABA–Cu(II)] was studied for the liquid phase solvent-free oxidation of ethylbenzene at 393 K, using tert-butylhydroperoxide as an oxidant. In oxidation reaction ethylbenzene was oxidized to acetophenone, benzaldehyde and benzoic acid. The major product was acetophenone. A maximum, 80.54% conversion of ethylbenzene was observed after 7 hours. The catalyst was recycled seven times without significant loss of catalytic activity.
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